Cas no 2104227-35-0 (1-Fluoro-3-(3-methylazetidin-1-yl)propan-2-ol)

• Product Name: 1-Fluoro-3-(3-methylazetidin-1-yl)propan-2-ol
• CAS No: 2104227-35-0
• MF: C₇H₁₄FNO
• MW: 147.19056558609
• CID: 5564726
• PubChem ID: 165594992
• Update Time: 2025-10-29

1-Fluoro-3-(3-methylazetidin-1-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1651100
• 2104227-35-0
• 1-fluoro-3-(3-methylazetidin-1-yl)propan-2-ol
• 1-Fluoro-3-(3-methylazetidin-1-yl)propan-2-ol

• Inchi： 1S/C7H14FNO/c1-6-3-9(4-6)5-7(10)2-8/h6-7,10H,2-5H2,1H3
• InChI Key： NBPKFIMFSLQPEG-UHFFFAOYSA-N
• SMILES： FCC(CN1CC(C)C1)O

Computed Properties

• Exact Mass: 147.105942232g/mol
• Monoisotopic Mass: 147.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 23.5Ų

Additional information on 1-Fluoro-3-(3-methylazetidin-1-yl)propan-2-ol

Introduction to 1-Fluoro-3-(3-methylazetidin-1-yl)propan-2-ol (CAS No. 2104227-35-0)

1-Fluoro-3-(3-methylazetidin-1-yl)propan-2-ol, with the CAS number 2104227-35-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds with a wide range of biological activities. The unique structure of 1-Fluoro-3-(3-methylazetidin-1-yl)propan-2-ol makes it a promising candidate for various therapeutic applications, particularly in the development of novel drugs targeting neurological and cardiovascular disorders.

The chemical structure of 1-Fluoro-3-(3-methylazetidin-1-yl)propan-2-ol consists of a fluorinated propanol moiety linked to a 3-methylazetidine ring. The presence of the fluorine atom and the methyl group imparts specific physicochemical properties that are crucial for its biological activity. Fluorine, being one of the most electronegative elements, can significantly influence the lipophilicity, metabolic stability, and binding affinity of the compound. The 3-methylazetidine ring, on the other hand, provides structural rigidity and conformational constraints that can enhance receptor selectivity and potency.

Recent studies have highlighted the potential of 1-Fluoro-3-(3-methylazetidin-1-yl)propan-2-ol in modulating various biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against specific enzymes involved in neurodegenerative diseases. The compound's ability to cross the blood-brain barrier (BBB) makes it an attractive candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. Additionally, preclinical studies have demonstrated that 1-Fluoro-3-(3-methylazetidin-1-yl)propan-2-ol can effectively reduce inflammation and oxidative stress, which are key factors in the progression of these diseases.

In the cardiovascular domain, 1-Fluoro-3-(3-methylazetidin-1-yl)propan-2-ol has shown promise as a potential therapeutic agent for hypertension and atherosclerosis. Studies have indicated that this compound can modulate ion channels and receptors involved in vascular function, leading to improved blood pressure control and reduced plaque formation. The compound's favorable pharmacokinetic profile, including high oral bioavailability and low toxicity, further supports its potential as a viable drug candidate.

The synthesis of 1-Fluoro-3-(3-methylazetidin-1-y l)propan -2 -ol involves several well-established organic reactions, including nucleophilic substitution and ring formation. One common synthetic route involves the reaction of 1-fluoropropan -2 -ol with 3-methylazetidine in the presence of a suitable catalyst. This method yields high purity products with good yields, making it suitable for large-scale production. Advances in synthetic chemistry have also led to the development of more efficient and environmentally friendly methods for producing this compound, which is crucial for its commercial viability.

The safety profile of 1 -Fluoro -3 -( 3 -methyl az et idin -1 -yl )pro pan -2 -ol has been extensively evaluated through various in vitro and in vivo studies. Toxicological assessments have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects on major organs or systems. These findings are consistent with its favorable pharmacokinetic properties and support its potential for clinical development.

In conclusion, 1 -Flu oro -3 -( 3 -m ethyla z et idin -1 -yl )pro pan -2 -ol (CAS No . 2 104 2 27 -35 -0) is a promising compound with diverse therapeutic applications in both neurological and cardiovascular disorders. Its unique chemical structure, coupled with its favorable biological activity and safety profile, makes it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play a significant role in advancing medical treatments for various diseases.